Cas no 951173-38-9 ((1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid)

• Product Name: (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• CAS No: 951173-38-9
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD27664917
• CID: 2102858
• PubChem ID: 17752508
• Update Time: 2025-11-02

(1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)CYCLOBUTANE-1-CARBOXYLIC
• trans-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• (1R,2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)CYCLOBUTANE-1-CARBOXYLIC ACID
• Trans-2-([(tert-butoxy)carbonyl]amino)cyclobutane-1-carboxylic acid
• trans-2-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid
• cis-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• (+/-)-(1R,2R)-2-((tert-butoxycarbo
• trans-2-(Boc-amino)cyclobutane-1-carboxylic acid
• SCHEMBL25401362
• Z2301686414
• trans-2-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylicacid
• CS-0045477
• EN300-7318259
• MFCD27664917
• (1R,2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOBUTANE-1-CARBOXYLIC ACID
• (1R,2R)-2-{[(TERT-BUTOXY)CARBONYL]AMINOCYCLOBUTANE-1-CARBOXYLIC ACID
• (1R,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• AS-53366
• 951173-38-9
• trans-2-{[(tert-butoxy)carbonyl]aminocyclobutane-1-carboxylic acid
• 951173-25-4
• (1R,2R)-2-{[(t-Butoxy)carbonyl]aminocyclobutane-1-carboxylic acid
• rac-(1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid, trans
• P16379
• AKOS024085959
• (1R,2R)-2-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylic acid
• rel-(1R,2R)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclobutanecarboxylic acid
• (1R,2R)-2-(Boc-amino)cyclobutane-1-carboxylic acid
• DTXSID201140237
• P19708
• (+/-)-(1R,2R)-2-((tert-butoxycarbonyl)amino)cyclobutanecarboxylic acid
• MFCD27665002
• BNB17325
• CS-0045476
• trans-2-{[(t-Butoxy)carbonyl]aminocyclobutane-1-carboxylic acid

• MDL： MFCD27664917
• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-7-5-4-6(7)8(12)13/h6-7H,4-5H2,1-3H3,(H,11,14)(H,12,13)/t6-,7-/m1/s1
• InChI Key： JTMAFJQIPKPNFJ-RNFRBKRXSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.6

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104-105 °C (decomposition)
• Solubility: Slightly soluble (4.5 g/l) (25 º C),

Additional information on (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid

Comprehensive Guide to (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS No. 951173-38-9)

(1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS No. 951173-38-9) is a chiral cyclobutane derivative that has gained significant attention in pharmaceutical and organic chemistry research. This compound, often referred to as a Boc-protected cyclobutane amino acid, serves as a crucial building block in the synthesis of complex molecules, particularly in drug discovery and peptide chemistry.

The molecular structure of (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid features a cyclobutane ring with two stereocenters, making it an important chiral synthon. The tert-butoxycarbonyl (Boc) protecting group enhances its stability during synthetic transformations, while the carboxylic acid functionality provides a handle for further derivatization. Researchers value this compound for its ability to introduce constrained four-membered ring systems into target molecules, which can significantly influence their biological activity and pharmacokinetic properties.

In recent years, the demand for chiral building blocks like (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid has surged due to the growing emphasis on stereoselective synthesis in pharmaceutical development. The compound's rigid cyclobutane scaffold is particularly valuable in medicinal chemistry, where it can be used to modulate the conformation of bioactive molecules and improve their target selectivity. Many researchers searching for "Boc-protected amino acids" or "chiral cyclobutane derivatives" will find this compound highly relevant to their work.

The synthesis of (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid typically involves asymmetric methods to establish the correct stereochemistry at both carbon centers. Modern synthetic approaches often employ catalytic asymmetric hydrogenation or enzymatic resolution techniques to obtain the desired enantiomerically pure product. The compound's high stereochemical purity makes it particularly valuable for applications requiring precise molecular control.

One of the most important applications of (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid is in the development of peptide mimetics and constrained peptides. The cyclobutane ring introduces significant conformational restriction, which can enhance peptide stability against enzymatic degradation while maintaining biological activity. This property has made it particularly interesting for researchers working on "peptide therapeutics" and "drug discovery" projects.

The pharmaceutical industry has shown increasing interest in four-membered ring systems like those found in (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid, as they offer unique advantages in drug design. These include improved metabolic stability, enhanced binding affinity, and better control over molecular conformation compared to more flexible analogs. Recent literature searches reveal growing interest in "cyclobutane in medicinal chemistry" and "constrained amino acids," highlighting the relevance of this compound.

From a commercial perspective, (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid is available from specialized chemical suppliers who focus on chiral building blocks and pharmaceutical intermediates. The compound is typically supplied with comprehensive analytical data, including HPLC purity, optical rotation, and spectroscopic characterization (NMR, MS). Researchers often inquire about "where to buy chiral cyclobutane derivatives" or "sources of Boc-protected amino acids," making this information valuable for SEO purposes.

Storage and handling of (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid require standard precautions for sensitive organic compounds. It should be kept in a cool, dry environment, protected from moisture, and stored under inert atmosphere when appropriate. While not classified as hazardous, proper laboratory practices should always be followed when working with this chemical.

The future outlook for (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid appears promising, given the ongoing trends in drug discovery towards more structurally diverse and conformationally constrained molecules. As research continues into the unique properties of four-membered ring systems, this compound is likely to remain an important tool for synthetic and medicinal chemists alike.

For researchers interested in exploring the potential of (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid, numerous published studies demonstrate its application in various synthetic routes. The compound's versatility makes it suitable for multiple transformations, including peptide coupling, esterification, and further functionalization of the cyclobutane ring system.